5-Bromo-6-hydroxy-7-methyl-quinoline
Cat. No. B8424056
M. Wt: 238.08 g/mol
InChI Key: SYHRGDLQIVYBRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07560558B2
Procedure details
6-Hydroxy-7-methylquinoline (76 mg) was dissolved in chlorobenzene (7 ml) to prepare a solution. N-Bromosuccimide (180 mg) and 2,2′-azobisisobutyronitrile (23 mg) were added to the solution, and the mixture was stirred at 80° C. for one hr. Water was added to the reaction solution, and the mixture was extracted with ethyl acetate. The ethyl acetate layer was then washed with water and was dried over anhydrous sodium sulfate, the solvent was removed by distillation under the reduced pressure, and the residue was purified by thin layer chromatography using acetone-chloroform to give 5-bromo-6-hydroxy-7-methyl-quinoline (111 mg, yield 97%).
Yield
97%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][C:11]=1[CH3:12])[N:8]=[CH:7][CH:6]=[CH:5]2.C1C(=O)N([Br:20])C(=O)C1.N(C(C)(C)C#N)=NC(C)(C)C#N.O>ClC1C=CC=CC=1>[Br:20][C:3]1[C:2]([OH:1])=[C:11]([CH3:12])[CH:10]=[C:9]2[C:4]=1[CH:5]=[CH:6][CH:7]=[N:8]2
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Inputs
Step One
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Name
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|
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Quantity
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76 mg
|
|
Type
|
reactant
|
|
Smiles
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OC=1C=C2C=CC=NC2=CC1C
|
|
Name
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|
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Quantity
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7 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClC1=CC=CC=C1
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Step Two
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Name
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|
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Quantity
|
180 mg
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|
Type
|
reactant
|
|
Smiles
|
C1CC(=O)N(C1=O)Br
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|
Name
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|
|
Quantity
|
23 mg
|
|
Type
|
reactant
|
|
Smiles
|
N(=NC(C#N)(C)C)C(C#N)(C)C
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred at 80° C. for one hr
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
to prepare a solution
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
the mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
|
|
Details
|
The ethyl acetate layer was then washed with water
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
was dried over anhydrous sodium sulfate
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvent was removed by distillation under the reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the residue was purified by thin layer chromatography
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=C2C=CC=NC2=CC(=C1O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 111 mg | |
| YIELD: PERCENTYIELD | 97% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.7% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
